5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C14H14ClNO4S
• Molecular Weight: 327.8 g/mol
• IUPAC Name: (5E)-5-[(3-chloro-4-hydroxyphenyl)methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H14ClNO4S/c1-20-6-2-5-16-13(18)12(21-14(16)19)8-9-3-4-11(17)10(15)7-9/h3-4,7-8,17H,2,5-6H2,1H3/b12-8+
• InChI Key: IXDDQZCNHBCVQL-XYOKQWHBSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C\C2=CC(=C(C=C2)O)Cl)/SC1=O
• SMILES: COCCCN1C(=O)C(=CC2=CC(=C(C=C2)O)Cl)SC1=O

Description

5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, also known as CHMT or CHMTD, is a thiazolidinedione derivative. This compound has gained attention due to its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed that 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione works by activating peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in regulating glucose and lipid metabolism. 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. One study found that 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can increase insulin sensitivity and decrease blood glucose levels in diabetic mice. Another study found that 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can decrease triglyceride levels and increase high-density lipoprotein (HDL) cholesterol levels in rats. 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has also been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in lab experiments is that it has been shown to have low toxicity. However, 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione.

Future Directions

There are several future directions for research on 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione. One area of interest is the potential use of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in treating metabolic disorders such as diabetes and obesity. Another area of interest is the potential use of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in treating inflammatory diseases such as rheumatoid arthritis. Further research is also needed to fully understand the mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione and its potential use in other scientific research applications.
In conclusion, 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained attention for its potential use in various scientific research applications. The synthesis method involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 3-methoxypropylamine. 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been studied for its anti-inflammatory and anti-tumor effects, as well as its potential use in treating metabolic disorders. The mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to work by activating PPARγ and inhibiting NF-κB. 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has several advantages and limitations for lab experiments, and there are several future directions for research on 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 3-methoxypropylamine to form 5-(3-chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)thiazolidine-2,4-dione. This intermediate is then oxidized to form 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been studied for its potential use in various scientific research applications. One study found that 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Another study found that 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has anti-tumor effects by inducing apoptosis in cancer cells. 5-(3-Chloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has also been studied for its potential use in treating diabetes and metabolic disorders.